Cas no 5872-22-0 (L-Alanine, N-(2,2-dimethyl-1-oxopropyl)-)
5872-22-0 structure
Product Name:L-Alanine, N-(2,2-dimethyl-1-oxopropyl)-
CAS No:5872-22-0
MF:C8H15NO3
MW:173.209602594376
CID:341117
PubChem ID:42254381
Update Time:2025-04-19
L-Alanine, N-(2,2-dimethyl-1-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine, N-(2,2-dimethyl-1-oxopropyl)-
- (2S)-2-(2,2-dimethylpropanoylamino)propanoic acid
- (S)-N-tert-butylcarbonylalanine
- tert-butylcarbonylalanine
- YZCGBCIVGWGNAU-YFKPBYRVSA-N
- 5872-22-0
- SCHEMBL2863541
- DTXSID30654676
- N-(2,2-Dimethylpropanoyl)-L-alanine
-
- Inchi: 1S/C8H15NO3/c1-5(6(10)11)9-7(12)8(2,3)4/h5H,1-4H3,(H,9,12)(H,10,11)/t5-/m0/s1
- InChI Key: YZCGBCIVGWGNAU-YFKPBYRVSA-N
- SMILES: O=C(C(C)(C)C)N[C@H](C(=O)O)C
Computed Properties
- Exact Mass: 173.10525
- Monoisotopic Mass: 173.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
L-Alanine, N-(2,2-dimethyl-1-oxopropyl)- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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